Dibenzo[a,l]pyrene

Specification

• Description: Dibenzo[a,l]pyrene is a polycyclic aromatic hydrocarbon (PAH) found in cigarette smoke condensate and coal combustion. It is an environmental pollutant and a potent carcinogen known to induce tumors in rat mammary gland, mouse skin, lungs and liver.; Dibenzo (a,l) pyrene is a yellowish-reddish, carcinogenic aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Dibenzo[a,e]pyrene is primarily found in coal gasification products, cigarette smoke and fossil fuels. This substance is used only for research purposes to induce tumorigenesis. Dibenzo[a,e]pyrene is a mutagen and is reasonably anticipated to be a human carcinogen.; Dibenzo[a, L]pyrene, also known as 1, 2, 3, 4-dibenzpyrene or DB(a, L)p, belongs to the class of organic compounds known as benzopyrenes. These are organic compounds containing a benzene fused to a pyrene(benzo[def]phenanthrene) ring system. Dibenzo[a, L]pyrene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzo[a, L]pyrene is primarily located in the membrane (predicted from logP).; Dibenzo[a,l]pyrene is an ortho- and peri-fused polycyclic arene. It has a role as a mutagen and a human metabolite.
• CAS No.: 191-30-0
• Molecular Formula: C24H14
• Molecular Weight: 302.4 g/mol
• IUPAC Name: hexacyclo[10.10.2.02,7.08,24.015,23.017,22]tetracosa-1(23),2,4,6,8,10,12(24),13,15,17,19,21-dodecaene
• Standard InChI: InChI=1S/C24H14/c1-2-8-18-16(6-1)14-17-13-12-15-7-5-11-20-19-9-3-4-10-21(19)24(18)23(17)22(15)20/h1-14H
• Standard InChI Key: JNTHRSHGARDABO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C6=CC=CC=C6C5=CC=C4
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC4=C5C3=C2C6=CC=CC=C6C5=CC=C4
• Boiling Point: 630.6 °C
• Colorform: Yellow plates from benzene/ethanol; Pale yellow plates from ethanol; Yellow crystals or flakes
• Melting Point: 162.4 °C; 164.5 °C